Cas no 2248272-85-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate
• CAS No: 2248272-85-5
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 6228973
• PubChem ID: 165725041
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248272-85-5
• EN300-6515752
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate

• Inchi： 1S/C16H15N3O4/c1-10-9-11(17-18(10)2)7-8-14(20)23-19-15(21)12-5-3-4-6-13(12)16(19)22/h3-6,9H,7-8H2,1-2H3
• InChI Key： RPXFZWRQOVYGKL-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=C(C)N(C)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate (CAS No. 2248272-85-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate (CAS No. 2248272-85-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 1,5-dimethylpyrazole substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate is composed of a core isoindoline ring with two oxo groups at positions 1 and 3. The ester linkage connects this core to a propionic acid derivative substituted with a 1,5-dimethylpyrazole group. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

In recent years, there has been a growing interest in the development of small molecules with potential therapeutic applications. 1,3-dioxoisoindoline-based compounds have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The addition of the 1,5-dimethylpyrazole substituent further enhances the pharmacological profile of these compounds by modulating their interactions with biological targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate typically involves multi-step reactions that ensure the formation of the desired functional groups and structural integrity. Key synthetic strategies include the formation of the isoindoline ring through cyclization reactions and the introduction of the pyrazole substituent via coupling reactions. These synthetic routes are optimized to achieve high yields and purity levels, which are crucial for subsequent biological evaluations.

In terms of biological activity, studies have shown that 1,3-dioxoisoindoline-based compounds exhibit potent anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as COX and LOX. The presence of the 1,5-dimethylpyrazole group further enhances these anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. Additionally, these compounds have demonstrated promising anti-cancer activities by inducing apoptosis in cancer cells and inhibiting tumor growth.

The neuroprotective potential of 1,3-dioxoisoindoline-based compounds has also been explored in various preclinical models. Research indicates that these compounds can protect neurons from oxidative stress and neurodegeneration by scavenging free radicals and modulating mitochondrial function. The combination of the isoindoline core and the pyrazole^{(((((((((((((((((() ) ) ) ) ) ) ) ) ) ) ) ) )}

Clinical trials are currently underway to evaluate the safety and efficacy of these compounds in human subjects. Preliminary results have shown promising outcomes in terms of tolerability and therapeutic benefits. However, further research is needed to fully understand their mechanisms of action and optimize their therapeutic potential.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,5-dimethyl-1H-pyrazol-3-yl)propanoate (CAS No. 2248272-85-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent.